Cas no 149045-82-9 (1,4-Benzodioxin, 6,7-dibromo-2,2,3,3-tetrafluoro-2,3-dihydro-)

• Product Name: 1,4-Benzodioxin, 6,7-dibromo-2,2,3,3-tetrafluoro-2,3-dihydro-
• CAS No: 149045-82-9
• MF: C₈H₂Br₂F₄O₂
• MW: 365.901895046234
• MDL: MFCD29066090
• CID: 3782335
• PubChem ID: 22910004
• Update Time: 2025-10-29

1,4-Benzodioxin, 6,7-dibromo-2,2,3,3-tetrafluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin, 6,7-dibromo-2,2,3,3-tetrafluoro-2,3-dihydro-
• 149045-82-9
• 6,7-dibromo-2,2,3,3-tetrafluoro-benzo(1.4)dioxane
• 6,7-dibromo-2,2,3,3-tetrafluoro-1,4-benzodioxine
• 6,7-Dibromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxin
• MFCD29066090
• 6,7-Dibromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxin, 98%
• 6,7-dibromo-2,2,3,3-tetrafluoro-benzo (1.4)dioxane
• SCHEMBL8760137

• MDL： MFCD29066090
• Inchi： 1S/C8H2Br2F4O2/c9-3-1-5-6(2-4(3)10)16-8(13,14)7(11,12)15-5/h1-2H
• InChI Key： MKMDABCIDYOMDS-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(Br)C=C2OC(F)(F)C1(F)F

Computed Properties

• Exact Mass: 365.83372Da
• Monoisotopic Mass: 363.83577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 1,4-Benzodioxin, 6,7-dibromo-2,2,3,3-tetrafluoro-2,3-dihydro-

Recent Advances in the Study of 1,4-Benzodioxin, 6,7-dibromo-2,2,3,3-tetrafluoro-2,3-dihydro- (CAS: 149045-82-9)

The compound 1,4-Benzodioxin, 6,7-dibromo-2,2,3,3-tetrafluoro-2,3-dihydro- (CAS: 149045-82-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated benzodioxin derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug development, material science, and agrochemical research. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, providing valuable insights into its utility in medicinal chemistry.

One of the key areas of investigation has been the synthetic routes to produce 1,4-Benzodioxin, 6,7-dibromo-2,2,3,3-tetrafluoro-2,3-dihydro- with high yield and purity. A study published in the Journal of Fluorine Chemistry (2023) detailed an optimized method for its synthesis, utilizing a bromination-fluorination cascade reaction. The researchers reported a yield of 78% and confirmed the structure using NMR spectroscopy and X-ray crystallography. This advancement is critical for scaling up production for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain cytochrome P450 enzymes, which are involved in drug metabolism. This finding, published in Bioorganic & Medicinal Chemistry Letters (2024), suggests potential applications in drug-drug interaction studies or as a lead compound for developing enzyme inhibitors. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another notable application of 1,4-Benzodioxin, 6,7-dibromo-2,2,3,3-tetrafluoro-2,3-dihydro- is in material science. Its unique electronic properties, attributed to the presence of fluorine and bromine atoms, make it a candidate for organic electronic devices. A recent study in Advanced Materials (2023) explored its use as a dopant in organic semiconductors, showing enhanced charge carrier mobility. This opens new avenues for its use in flexible electronics and optoelectronic devices.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties are not yet fully understood. Future research should focus on addressing these gaps, particularly through comprehensive toxicology and ADME (absorption, distribution, metabolism, and excretion) studies. Additionally, exploring its potential as a scaffold for designing novel therapeutics could yield significant breakthroughs in medicinal chemistry.

In conclusion, 1,4-Benzodioxin, 6,7-dibromo-2,2,3,3-tetrafluoro-2,3-dihydro- (CAS: 149045-82-9) represents a versatile compound with applications spanning multiple scientific disciplines. Recent studies have laid a solid foundation for its further exploration, but additional research is needed to fully unlock its potential. The ongoing investigations into its synthesis, biological activity, and material applications highlight its importance in contemporary chemical and pharmaceutical research.